Cas no 79156-75-5 (1-4-(4-{2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)methyl-1,3-dioxolan-4-ylmethoxy}phenyl)piperazin-1-ylethan-1-one)
79156-75-5 structure
Product Name:1-4-(4-{2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)methyl-1,3-dioxolan-4-ylmethoxy}phenyl)piperazin-1-ylethan-1-one
CAS No:79156-75-5
MF:C26H28Cl2N4O4
MW:531.430924415588
MDL:MFCD02929403
CID:564354
PubChem ID:3823
Update Time:2024-10-27
1-4-(4-{2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)methyl-1,3-dioxolan-4-ylmethoxy}phenyl)piperazin-1-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]-
- 1-[4-[4-[[2-(2,4-DICHLOROPHENYL)-2-(IMIDAZOL-1-YLMETHYL)-1,3-DIOXOLAN-4-YL]METHOXY]PHENYL]PIPERAZIN-1-YL]ETHANONE
- Ethanone,1-[4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy...
- Ketoconazole
- 1-[4-[4-[[2-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]ethanone
- 1-4-(4-{2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)methyl-1,3-dioxolan-4-ylmethoxy}phenyl)piperazin-1-ylethan-1-one
- NSC317629
- NSC-317629
- NCI60_002728
- FT-0656627
- DB01026
- fungarest;fungoral
- BRD-A76019558-001-01-0
- 1-acetyl-4-(4-{[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazine
- SCHEMBL18258319
- HMS3267K04
- 1-[4-(4-{[2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one
- SCHEMBL8408
- EN300-297716
- 1-(4-(4-((2-((1H-Imidazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)ethanone
- 79156-75-5
- Xolegel
- Piperazine, (+/-)-1-acetyl-4-(4-(((2R,4S)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)-, rel-
- A911012
- 1-[4-(4-{[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethanone
- GTPL2568
- CHEMBL157101
- NS00077142
- NSC 317629
- Q407883
- BDBM151585
- KW 1414
- FT-0627575
- 65277-42-1
- AKOS015918262
- 1-acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(1h-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]-methoxy] phenyl]piperazine
- US8987315, Ketoconazole
- FT-0670621
- CHEBI:48339
- DTXSID20273956
- Oprea1_683648
- R-41400
- A19432
- 1-[4-[4-[[2-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]ethanone (ACI)
- Piperazine, 1-acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]- (9CI)
- DB-301239
- 1-(4-(4-(((2S,4R)-2-((1H-Imidazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)ethanone
- STL481884
- DB-054790
- (Rac)-Ketoconazole
- CS-0569177
- HY-W422288
-
- MDL: MFCD02929403
- Inchi: 1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3
- InChI Key: XMAYWYJOQHXEEK-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCN(C2C=CC(OCC3COC(CN4C=CN=C4)(C4C(Cl)=CC(Cl)=CC=4)O3)=CC=2)CC1
Computed Properties
- Exact Mass: 533.168
- Monoisotopic Mass: 533.168
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 69.1A^2
Experimental Properties
- Color/Form: White to off white crystalline powder
- Density: 1.38
- Melting Point: 146ºC
- Boiling Point: 753.4ºC at 760 mmHg
- Flash Point: 409.4ºC
- Refractive Index: -10.5 ° (C=0.4, CHCl3)
- PSA: 69.06000
- LogP: 4.20870
1-4-(4-{2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)methyl-1,3-dioxolan-4-ylmethoxy}phenyl)piperazin-1-ylethan-1-one Security Information
- Storage Condition:2-8°C
1-4-(4-{2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)methyl-1,3-dioxolan-4-ylmethoxy}phenyl)piperazin-1-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1639843-5g |
1-(4-(4-((2-((1H-imidazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)ethan-1-one |
79156-75-5 | 98% | 5g |
¥2358.00 | 2024-04-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1639843-10g |
1-(4-(4-((2-((1H-imidazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)ethan-1-one |
79156-75-5 | 98% | 10g |
¥4827.00 | 2024-04-29 | |
| Enamine | EN300-297716-1g |
1-[4-(4-{[2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one |
79156-75-5 | 1g |
$47.0 | 2023-09-06 | ||
| Enamine | EN300-297716-5g |
1-[4-(4-{[2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one |
79156-75-5 | 5g |
$180.0 | 2023-09-06 | ||
| Enamine | EN300-297716-10g |
1-[4-(4-{[2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one |
79156-75-5 | 10g |
$319.0 | 2023-09-06 | ||
| Enamine | EN300-297716-0.05g |
1-[4-(4-{[2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one |
79156-75-5 | 95.0% | 0.05g |
$40.0 | 2025-03-19 | |
| Enamine | EN300-297716-0.1g |
1-[4-(4-{[2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one |
79156-75-5 | 95.0% | 0.1g |
$42.0 | 2025-03-19 | |
| Enamine | EN300-297716-0.25g |
1-[4-(4-{[2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one |
79156-75-5 | 95.0% | 0.25g |
$43.0 | 2025-03-19 | |
| Enamine | EN300-297716-0.5g |
1-[4-(4-{[2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one |
79156-75-5 | 95.0% | 0.5g |
$45.0 | 2025-03-19 | |
| Enamine | EN300-297716-1.0g |
1-[4-(4-{[2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one |
79156-75-5 | 95.0% | 1.0g |
$47.0 | 2025-03-19 |
1-4-(4-{2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)methyl-1,3-dioxolan-4-ylmethoxy}phenyl)piperazin-1-ylethan-1-one Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
79156-75-5 (1-4-(4-{2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)methyl-1,3-dioxolan-4-ylmethoxy}phenyl)piperazin-1-ylethan-1-one) Related Products
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